Cas no 1338959-85-5 (2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine)

• Product Name: 2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine
• CAS No: 1338959-85-5
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5207817
• PubChem ID: 64488437
• Update Time: 2025-08-03

2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclohexan-1-amine
• Z1233183953
• 2-Thiazolemethanamine, α-methyl-N-(2-methylcyclohexyl)-
• 2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine

• Inchi： 1S/C12H20N2S/c1-9-5-3-4-6-11(9)14-10(2)12-13-7-8-15-12/h7-11,14H,3-6H2,1-2H3
• InChI Key： LFTQRIRBXKYKFT-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)NC1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3
• Topological Polar Surface Area: 53.2

Additional information on 2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine

Comprehensive Overview of 2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine (CAS No. 1338959-85-5)

The compound 2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine (CAS No. 1338959-85-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a cyclohexylamine core with a thiazole moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key features of 2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine is its molecular architecture. The presence of a methyl group at the 2-position of the cyclohexane ring and an ethyl linkage to the thiazole ring enhances its stability and reactivity. This structural configuration allows for selective modifications, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in developing novel enzyme inhibitors and receptor modulators, addressing pressing healthcare challenges.

The synthesis of 1338959-85-5 typically involves multi-step organic reactions, including cyclohexane functionalization and thiazole coupling. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate identification. Given the rising demand for precision in chemical synthesis, this compound’s reproducible production methods align with industry standards for quality control.

In the pharmaceutical sector, 2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine is explored for its potential in treating neurological disorders. Its ability to interact with neurotransmitter receptors has sparked interest in developing therapies for conditions like Parkinson’s disease and depression. Additionally, its agrochemical applications include serving as a precursor for pesticides and herbicides, contributing to sustainable farming practices.

Market trends indicate a growing demand for CAS No. 1338959-85-5, driven by its dual utility in life sciences and agriculture. Companies specializing in fine chemicals are scaling up production to meet research and industrial needs. Environmental and regulatory considerations also play a role, with emphasis on green chemistry approaches to minimize waste and energy consumption during synthesis.

For researchers seeking reliable data on 2-methyl-N-1-(1,3-thiazol-2-yl)ethylcyclohexan-1-amine, peer-reviewed journals and patent databases offer extensive insights. Its physicochemical properties, such as solubility and melting point, are well-documented, facilitating experimental design. Collaborative efforts between academia and industry continue to uncover new applications, reinforcing its significance in modern chemistry.

In conclusion, 1338959-85-5 represents a promising compound with multifaceted applications. Its structural complexity and functional adaptability make it a cornerstone in advancing both therapeutic and agricultural innovations. As scientific inquiry progresses, this molecule is poised to play a pivotal role in addressing global health and sustainability challenges.